Cas no 2172273-36-6 (2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenyl-N-methylformamido}oxy)acetic acid)
2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenyl-N-methylformamido}oxy)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenyl-N-methylformamido}oxy)acetic acid
- 2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxyphenyl]-N-methylformamido}oxy)acetic acid
- 2172273-36-6
- EN300-1474544
-
- Inchi: 1S/C26H24N2O7/c1-28(35-15-24(29)30)25(31)21-12-11-16(33-2)13-23(21)27-26(32)34-14-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-13,22H,14-15H2,1-2H3,(H,27,32)(H,29,30)
- InChI Key: NNQRZFXQGHCWOJ-UHFFFAOYSA-N
- SMILES: O(C(NC1C=C(C=CC=1C(N(C)OCC(=O)O)=O)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 476.15835111g/mol
- Monoisotopic Mass: 476.15835111g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 740
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 114Ų
2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenyl-N-methylformamido}oxy)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1474544-0.05g |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxyphenyl]-N-methylformamido}oxy)acetic acid |
2172273-36-6 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1474544-0.1g |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxyphenyl]-N-methylformamido}oxy)acetic acid |
2172273-36-6 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1474544-0.25g |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxyphenyl]-N-methylformamido}oxy)acetic acid |
2172273-36-6 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1474544-0.5g |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxyphenyl]-N-methylformamido}oxy)acetic acid |
2172273-36-6 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1474544-1.0g |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxyphenyl]-N-methylformamido}oxy)acetic acid |
2172273-36-6 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1474544-2.5g |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxyphenyl]-N-methylformamido}oxy)acetic acid |
2172273-36-6 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1474544-5.0g |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxyphenyl]-N-methylformamido}oxy)acetic acid |
2172273-36-6 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1474544-10.0g |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxyphenyl]-N-methylformamido}oxy)acetic acid |
2172273-36-6 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1474544-50mg |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxyphenyl]-N-methylformamido}oxy)acetic acid |
2172273-36-6 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1474544-100mg |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxyphenyl]-N-methylformamido}oxy)acetic acid |
2172273-36-6 | 100mg |
$2963.0 | 2023-09-29 |
2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenyl-N-methylformamido}oxy)acetic acid Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenyl-N-methylformamido}oxy)acetic acid
Comprehensive Analysis of 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenyl-N-methylformamido}oxy)acetic acid (CAS No. 2172273-36-6)
The compound 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenyl-N-methylformamido}oxy)acetic acid (CAS No. 2172273-36-6) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a methoxyphenyl backbone, makes it a valuable building block in pharmaceutical research and drug development. With the growing demand for precision medicine and targeted therapies, this compound has garnered significant attention for its role in designing peptide-based therapeutics.
In recent years, the Fmoc-protected amino acids market has expanded due to advancements in solid-phase peptide synthesis (SPPS), a technique critical for producing biologically active peptides. Researchers frequently search for high-purity Fmoc derivatives like CAS 2172273-36-6 to ensure efficient coupling reactions and minimize side products. The compound's N-methylformamido and oxyacetic acid moieties further enhance its solubility and reactivity, making it ideal for automated peptide synthesizers.
The 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenyl-N-methylformamido}oxy)acetic acid is also pivotal in proteomics research, where scientists explore post-translational modifications (PTMs) and protein-protein interactions. Its methoxy group provides steric protection, while the Fmoc group ensures temporary protection during synthesis—addressing common challenges like racemization and chain termination. These attributes align with the rising interest in custom peptide synthesis services and CRISPR-based protein engineering.
From an SEO perspective, queries such as "Fmoc-amino acid applications", "CAS 2172273-36-6 supplier", and "peptide linker chemistry" reflect user intent. The compound’s relevance to cancer research (e.g., peptide-drug conjugates) and neurodegenerative disease studies further boosts its search visibility. Laboratories prioritize GMP-grade Fmoc derivatives to meet regulatory standards, underscoring the need for detailed technical documentation like NMR spectra and HPLC purity reports.
Innovations in green chemistry have also impacted the synthesis of CAS 2172273-36-6, with researchers exploring solvent-free coupling methods and catalytic deprotection. Such trends resonate with the broader push for sustainable lab practices, a topic frequently searched alongside peptide synthesis optimization. Additionally, the compound’s compatibility with click chemistry and bioorthogonal reactions positions it as a versatile tool for biomaterial functionalization.
In summary, 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenyl-N-methylformamido}oxy)acetic acid exemplifies the intersection of organic chemistry and biotechnology. Its applications span from therapeutic peptide design to diagnostic probe development, driven by its robust chemical properties. As the scientific community continues to explore personalized medicine and next-gen biologics, this compound will remain a cornerstone in cutting-edge research.
2172273-36-6 (2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenyl-N-methylformamido}oxy)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)